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Executive Summary
Carboxyethyllysine (CEL) is a prominent advanced glycation end-product (AGE) that

accumulates in human tissues as a function of age and is implicated in the pathogenesis of

numerous age-related diseases. This technical guide provides a comprehensive overview of

CEL, including its formation, mechanisms of action, and its role as a biomarker of aging and

disease. Detailed experimental protocols for the quantification of CEL and related AGEs are

provided, alongside a summary of reported quantitative data in human tissues. Furthermore,

key signaling pathways activated by CEL and other AGEs are illustrated to support drug

development and therapeutic targeting efforts.

Introduction: The Glycation Cascade and
Carboxyethyllysine Formation
Nε-(Carboxyethyl)lysine (CEL) is a non-enzymatically formed adduct on protein lysine residues,

arising from the reaction with methylglyoxal, a reactive dicarbonyl species.[1] Methylglyoxal

itself is a byproduct of glycolysis and other metabolic pathways. The formation of CEL is part of
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a complex series of reactions known as the Maillard reaction or glycation. Advanced glycation

end-products (AGEs), such as CEL and the structurally similar Nε-(Carboxymethyl)lysine

(CML), are chemically stable and accumulate in long-lived proteins, contributing to the age-

related decline in tissue function.[2][3] This accumulation is accelerated in conditions of

hyperglycemia and oxidative stress, such as diabetes mellitus.[4][5]

The accumulation of CEL and other AGEs in tissues like the lens, skin, arteries, and kidneys

contributes to the pathophysiology of aging and various diseases, including diabetes

complications, atherosclerosis, and neurodegenerative disorders.[2][4][6]

The Biological Impact of Carboxyethyllysine
Accumulation
The detrimental effects of CEL and other AGEs are largely mediated through their interaction

with the Receptor for Advanced Glycation End-products (RAGE).[7] RAGE is a multi-ligand

receptor of the immunoglobulin superfamily expressed on various cell types, including

endothelial cells, smooth muscle cells, and immune cells.[8]

Binding of AGEs to RAGE initiates a cascade of intracellular signaling events, leading to:

Increased Oxidative Stress: RAGE activation stimulates NADPH oxidase, leading to the

production of reactive oxygen species (ROS). This creates a vicious cycle, as oxidative

stress further accelerates the formation of AGEs.[9]

Pro-inflammatory Responses: The AGE-RAGE axis activates key pro-inflammatory

transcription factors, notably Nuclear Factor-kappa B (NF-κB).[7][9] This results in the

upregulation of pro-inflammatory cytokines and adhesion molecules, contributing to a chronic

inflammatory state ("inflammaging").[6]

Cellular Dysfunction and Apoptosis: In various cell types, including pancreatic β-cells, RAGE

signaling can induce apoptosis, contributing to organ dysfunction.[10]

Quantitative Data on AGEs in Human Tissues
The quantification of CEL and CML in human tissues provides valuable insights into the burden

of AGEs and its correlation with age and disease. The following tables summarize reported
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data from various studies. It is important to note that values can vary depending on the

analytical method used and the specific cohort studied.

Table 1: Nε-(Carboxymethyl)lysine (CML) Levels in Human Cardiac Tissue

Disease Group Mean Age (years)
CML Concentration (μg/g
tissue)

Coronary Heart Disease (CHD) 55.6 ± 17.0 4.31 ± 0.66

CHD with Diabetes Mellitus

(DM)
55.6 ± 17.0 5.29 ± 0.59

Valvular Heart Disease 55.6 ± 17.0 2.74 ± 1.05

Congenital Heart Disease 55.6 ± 17.0 1.75 ± 1.16

Data from a study on patients

undergoing cardiac surgery,

showing a positive correlation

of CML with age, DM, and

CHD.[11]

Table 2: Nε-(Carboxymethyl)lysine (CML) and Nε-(Carboxyethyl)lysine (CEL) in Human Plasma

Analyte
Concentration Range
(μmol/L)

Lower Limit of
Quantification (μmol/L)

CML 0.025 - 1.500 0.025

CEL 0.025 - 1.500 0.025

Linearity range and LLOQ from

a validated LC-MS/MS method

for human plasma.[12][13]

Table 3: Correlation of Plasma CML with Age and Disease
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Study Population Finding Reference

Older community-dwelling

adults

High plasma CML is

associated with all-cause and

cardiovascular disease

mortality.

[14]

Older community-dwelling

adults

Elevated plasma CML is

associated with chronic kidney

disease and a decline in renal

function.

[15]

Diabetic and non-diabetic

individuals

Urinary CML levels show a

weak but significant increase

in diabetic patients compared

to controls.

[16]

Experimental Protocols for CEL Quantification
Accurate quantification of CEL in biological samples is crucial for research and clinical

applications. The two most common methods are Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA).

LC-MS/MS Method for Plasma CEL and CML
This method offers high sensitivity and specificity for the simultaneous quantification of CEL

and CML.[12][13]

Sample Preparation:[13]

Pipette 50 µL of plasma into a 10 mL centrifuge tube.

Add 100 µL of deionized water and 500 µL of 5 mmol/L aqueous perfluorovaleric acid (NFPA)

and incubate at room temperature for 2 hours.

Add 2 mL of 200 g/L trichloroacetic acid (TCA) and centrifuge at 2000 x g for 10 minutes.

Discard the supernatant and wash the pellet with 1 mL of 100 g/L TCA.
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Perform acid hydrolysis of the protein pellet.

Dry the sample under nitrogen.

Re-dissolve the sample in 5 mmol/L NFPA for analysis.

Chromatographic and Mass Spectrometric Conditions:[12]

Column: Agela Venusil ASB C18 column (50 mm × 4.6 mm, 5 μm)

Mobile Phase: 5 mmol/L NFPA and acetonitrile/water (60:40, v/v) containing 0.15% formic

acid.

Detection: Multiple Reaction Monitoring (MRM) mode.

CML ion pairs: m/z 205.2 > 84.1 (quantitative) and m/z 205.2 > 130.0.

CEL ion pairs: m/z 219.1 > 84.1 (quantitative) and m/z 219.1 > 130.1.

Internal Standard: Cotinine-D3 (m/z 180.1 > 80.1).

Competitive ELISA for CEL
This method is suitable for high-throughput screening of CEL protein adducts.[17]

Assay Principle:

A CEL conjugate is pre-coated on an ELISA plate. Samples or standards containing CEL are

added, followed by a specific anti-CEL primary antibody and a horseradish peroxidase (HRP)-

conjugated secondary antibody. The signal is inversely proportional to the amount of CEL in the

sample.

Protocol Overview:[17][18][19][20]

Prepare reagents, samples, and standards.

Add 50 µL of standard or sample to the wells of the CEL-conjugate coated plate. Incubate for

10 minutes at room temperature with shaking.
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Add 50 µL of diluted anti-CEL antibody to each well. Incubate for 1 hour at room temperature

with shaking.

Wash the plate three times with 1X Wash Buffer.

Add 100 µL of diluted HRP-conjugated secondary antibody to each well. Incubate for 1 hour

at room temperature with shaking.

Wash the plate five times with 1X Wash Buffer.

Add 100 µL of TMB Substrate Solution to each well. Incubate for 2-30 minutes at room

temperature in the dark.

Add 100 µL of Stop Solution to each well.

Read the absorbance at 450 nm within 5 minutes.

Calculate the CEL concentration in the samples by comparing their absorbance to the

standard curve.

Visualizing Key Pathways and Workflows
AGE-RAGE Signaling Pathway
The binding of CEL and other AGEs to RAGE triggers multiple downstream signaling cascades

that contribute to cellular dysfunction.
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Caption: AGE-RAGE signaling cascade leading to inflammation and cellular stress.

Experimental Workflow for LC-MS/MS Quantification of
CEL
This diagram outlines the key steps involved in the preparation and analysis of plasma samples

for CEL quantification.
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Caption: Workflow for plasma sample preparation for CEL analysis by LC-MS/MS.

Competitive ELISA Workflow
This diagram illustrates the sequential steps of a competitive ELISA for the detection of CEL.
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Caption: Step-by-step workflow for a competitive ELISA for CEL quantification.
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Conclusion and Future Directions
The accumulation of Carboxyethyllysine in human tissues is a hallmark of aging and a

significant contributor to the pathophysiology of age-related diseases. Understanding the

mechanisms of CEL formation and its downstream signaling pathways is critical for the

development of novel therapeutic strategies. The analytical methods detailed in this guide

provide robust tools for the accurate quantification of CEL, enabling further research into its

role as a biomarker and a therapeutic target. Future research should focus on longitudinal

studies to better delineate the predictive value of CEL in various diseases and on the

development of inhibitors of CEL formation or blockers of the RAGE signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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